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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170 Get Quote

This guide provides a detailed analysis of the chemical formula and molecular weight of

ethylammonium sulfate. The information is structured for researchers, scientists, and

professionals in drug development who require precise chemical data.

Chemical Formula and Composition
Ethylammonium sulfate is an ionic compound. It is composed of two ethylammonium cations

((C₂H₅NH₃)⁺) and one sulfate anion ((SO₄)²⁻). To determine the overall chemical formula, the

number of atoms for each element is tallied:

Carbon (C): Each of the two ethylammonium ions contains two carbon atoms, resulting in a

total of 4 carbon atoms.

Hydrogen (H): Each ethylammonium ion has eight hydrogen atoms (5 in the ethyl group and

3 in the ammonium group), for a total of 16 hydrogen atoms.

Nitrogen (N): There is one nitrogen atom in each of the two ethylammonium ions, making a

total of 2 nitrogen atoms.

Sulfur (S): The single sulfate ion contains one sulfur atom.

Oxygen (O): The sulfate ion contains four oxygen atoms.

Therefore, the precise chemical formula for ethylammonium sulfate is C₄H₁₆N₂O₄S.
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Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms present in the

molecule. The calculation is based on the atomic weights of the constituent elements.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 16 1.008 16.128

Nitrogen N 2 14.007 28.014

Oxygen O 4 15.999 63.996

Sulfur S 1 32.06 32.06

Total 188.242

The calculated molecular weight of ethylammonium sulfate ((C₂H₅NH₃)₂SO₄) is 188.242 g/mol .

Logical Workflow for Characterization
The process of determining the chemical formula and molecular weight of a compound like

ethylammonium sulfate involves a logical sequence of analytical steps. This workflow can be

visualized to clarify the relationships between different experimental techniques.
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Sample Preparation

Chemical Analysis Structural & Molecular Weight Verification

Data Interpretation

Synthesis of (C₂H₅NH₃)₂SO₄

Purification (e.g., Recrystallization)

Elemental Analysis (EA)
Determines %C, %H, %N, %S

Provides pure sample for analysis

Ion Chromatography (IC)
Determines SO₄²⁻ content

Provides pure sample for analysis

Mass Spectrometry (MS)
Measures mass-to-charge ratio

Provides pure sample for verification

NMR Spectroscopy
Confirms structural integrity

Provides pure sample for verification

Empirical & Molecular Formula
C₄H₁₆N₂O₄S

Molecular Weight
188.242 g/mol

Calculation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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